![molecular formula C20H24N2O2 B4615672 N-(4-methoxyphenyl)-4-(1-piperidinylmethyl)benzamide](/img/structure/B4615672.png)
N-(4-methoxyphenyl)-4-(1-piperidinylmethyl)benzamide
Overview
Description
N-(4-methoxyphenyl)-4-(1-piperidinylmethyl)benzamide, commonly known as MPWB, is a chemical compound that has garnered significant attention in the scientific community due to its potential therapeutic properties. MPWB belongs to the class of benzamide derivatives, which have been found to possess a wide range of biological activities.
Scientific Research Applications
Serotonin Receptors in Alzheimer's Disease
A study utilized a molecular imaging probe structurally related to N-(4-methoxyphenyl)-4-(1-piperidinylmethyl)benzamide to quantify serotonin 1A (5-HT1A) receptor densities in Alzheimer's disease patients. This research highlights the probe's application in neuroimaging, specifically in positron emission tomography (PET), to study neurodegenerative diseases (Kepe et al., 2006).
Sigma Receptor Scintigraphy in Breast Cancer
Another study explored the potential of a structurally similar iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide, for in vivo visualization of primary breast tumors. The accumulation of this compound in breast tumors was attributed to its preferential binding to sigma receptors, which are overexpressed on breast cancer cells (Caveliers et al., 2002).
Gastrointestinal Motility
Research involving a series of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, related to the compound of interest, demonstrated their potential as selective serotonin 4 receptor agonists. These compounds were evaluated for their effects on gastrointestinal motility, showing promise as novel prokinetic agents with reduced side effects (Sonda et al., 2004).
Dopamine D(3) Receptor Ligands
A study on benzamide derivatives, including those structurally related to N-(4-methoxyphenyl)-4-(1-piperidinylmethyl)benzamide, identified potent and selective ligands for the dopamine D(3) receptor. These findings suggest the compound's utility in developing novel treatments for psychiatric and neurodegenerative disorders (Leopoldo et al., 2002).
Corrosion Inhibition
In the field of materials science, a study demonstrated the use of N-(4-methoxyphenyl)benzamide derivatives as effective corrosion inhibitors for mild steel in acidic environments. This research showcases the compound's application beyond biological systems, highlighting its versatility and potential in industrial applications (Mishra et al., 2018).
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-(piperidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-24-19-11-9-18(10-12-19)21-20(23)17-7-5-16(6-8-17)15-22-13-3-2-4-14-22/h5-12H,2-4,13-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPEXXDPEAKVBRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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